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Compound of Interest

Compound Name: Acid Blue 161
CAS No.: 12392-64-2
Cat. No.: B085170
Get Quote
. J

Part 1: Core ldentification & Nomenclature

Acid Blue 161 is a synthetic organic colorant belonging to the 1:2 metal-complex azo dye
class.[1] Unlike simple acid dyes, it consists of a central chromium ion coordinated to two azo
dye ligands.[1] This structure confers exceptional light fastness and stability, making it a critical
reagent in textile chemistry (wool/silk) and a target analyte in environmental chromatography
research.[1]

Validated Registry Numbers

The identification of Acid Blue 161 is often complicated by the existence of multiple salt forms
and deprecated registry numbers.[1] The following hierarchy should be used for procurement
and regulatory documentation.
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Registry Type

Identifier

Status

Notes

CAS Number

12392-64-2

Primary

The standard identifier
for the disodium

chromium complex.[1]

CAS Number

6505-92-6

Secondary

Often associated with
specific hydration
states or generic "Acid
Blue 161" entries in
older MSDS.[1]

CAS Number

117216-04-3

Deprecated

Deleted or replaced

registry number.[1]

C.I. Number

15706

Standard

Colour Index
Constitution Number

(Chemical Structure).

[1](2]

C.l. Name

Acid Blue 161

Standard

Colour Index Generic

Name.

Synonyms & Trade Names

e |[UPAC/Chemical Name: Chromate(3-), bis[3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-
naphthalenesulfonato(3-)]-, disodium hydrogen (or similar salt variations).[1]

o Commercial Aliases: Palatine Fast Blue BN, Complex Blue BN, Blue 2R.[1]

Part 2: Chemical Profile & Structural Logic

Molecular Architecture

Acid Blue 161 is not a simple salt but a coordination complex.[1]

o Ligand Precursor: 3-hydroxy-4-[(2-hydroxy-1-naphthalenyl)azo]-1-naphthalenesulfonic acid.

[1]3]
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o Complexation: One Chromium(lll) atom coordinates with two molecules of the azo ligand in a
1:2 ratio.[1]

e Molecular Formula:

(Typical commercial form).[1][4]

» Molecular Weight: ~858.75 g/mol (varies with counterions).[1]

Synthesis Pathway Visualization

The following diagram illustrates the logical flow of Acid Blue 161 synthesis, highlighting the
critical transition from a simple azo structure to the stable metal complex.

o o e Diazotization . "
1-Amino-2-naphthol-4-sulfonic acid Diazo Intermediate !
(NaNo2 / HCl) Reaction Stages

Coupling Reaction
(Alkaline pH)

Unmetallized Azo Ligand
(C.I. Mordant Black 17)

2-Naphthol

Chromium Source 1:2 Metal Complexation .

(Formic Acid / Chromate) (130°C, 3 hours)

Click to download full resolution via product page

Caption: Synthesis logic flow from diazo coupling precursors to the final 1:2 chromium complex
stabilization.

Part 3: Technical Specifications & Properties[1]
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Property Value/Description Relevance to Research

Handling requires dust control

Physical State Dark blue powder ] )
(particulate respirator).[1]
Soluble in polar solvents;
Solubility Water (Red-light Blue), Ethanol  insoluble in non-polar
organics.[1]
Primary peak for
578 nm (in water) spectrophotometric
quantification.[1]
) N Precipitates blue in conc.[1] Differentiates from other acid
Acid Stability . . .
HCI dyes in qualitative analysis.[1]
Indicator of pH sensitivity
Alkali Stability Turns red-light purple in NaOH  (bathochromic/hypsochromic
shifts).[1]
Indicates high hydrophilicity;
LogP -1.014 (approx) low bioaccumulation potential.

[1]

Part 4: Analytical Protocols

For researchers utilizing Acid Blue 161 as a tracer or studying its removal
(adsorption/degradation), the following protocols ensure data integrity.

Protocol: Spectrophotometric Quantification

Objective: Establish a calibration curve to measure Acid Blue 161 concentration in aqueous
solution.

Reagents:
e Acid Blue 161 Standard (>90% purity).[1][5]

e Deionized Water (Type 1).[1]
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e 1M HCl and 1M NaOH (for pH adjustment checks).

Methodology:

e Stock Solution Preparation:

o Weigh exactly 100.0 mg of Acid Blue 161.[1]

o Dissolve in 100 mL deionized water to create a 1000 mg/L (ppm) stock.

o Note: Sonicate for 10 minutes to ensure complete dissolution of the metal complex.[1]

e Spectral Scanning:

o Dilute stock to 50 mg/L.[1]

o Scan from 300 nm to 800 nm.[1]

o Confirm

is approximately 578 nm.[1][6][7]

e Calibration Curve Construction:

o

Prepare serial dilutions: 5, 10, 20, 40, 60 mg/L.

[¢]

Measure Absorbance (A) at 578 nm.[1]

o

Plot A vs. Concentration (C).[1]

Validation:

[e]

must be
1]
 Limit of Detection (LOD):

o Calculated as
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, Where
is the standard deviation of the blank and

is the slope.[1]

Protocol: HPLC-DAD Purity Assessment

Objective: Verify dye purity and detect uncomplexed ligands.[1]
e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).[1]
e Mobile Phase A: 10 mM Ammonium Acetate (pH 6.0).[1]

» Mobile Phase B: Acetonitrile.[1]

e Gradient: 0-5 min (10% B), 5-20 min (10%

90% B).

o Detection: Diode Array Detector (monitor 254 nm for impurities, 578 nm for analyte).[1]

« Interpretation: The metal complex should elute as a single major peak.[1] Minor peaks often
represent the unmetallized ligand (Mordant Black 17) or 1:1 complexes.[1]

Part 5: Safety & Handling (E-E-A-T)

Critical Warning: Acid Blue 161 contains Chromium (Cr).[1][8] While typically bound in a stable
Cr(ll) complex, degradation (thermal or chemical) can release chromium species.[1]

e Hazard Identification:

o H412: Harmful to aquatic life with long-lasting effects.[1]

o Dust Hazard: High concentrations of dye dust can cause respiratory sensitization.[1]
e PPE Requirements:

o Nitrile gloves (0.11 mm min thickness).[1]
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o P2/N95 Particulate Respirator (prevent inhalation of metal-complex dusts).[1]

o Safety Goggles.[1][8]

o Disposal: Treat as heavy metal-containing hazardous waste (Waste Code D007 in US EPA
classification if leachable Cr exceeds limits).[1][9] Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Acid Blue 161 — Identification,
Chemical Profile, and Analytical Protocols[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b085170/docs#technical-guide-acid-blue-161-
identification-chemical-profile-and-analytical-protocols-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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